Cas no 51917-75-0 (Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1))

• Product Name: Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1)
• CAS No: 51917-75-0
• MF: C₁₈H₃₂INO
• MW: 405.357257843018
• CID: 386063
• PubChem ID: 24199315
• Update Time: 2025-04-19

Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,3,5-bis(1,1-dimethylethyl)-2-hydroxy-N,N,N-trimethyl-, iodide (1:1)
• (3,5-ditert-butyl-2-hydroxyphenyl)methyl-trimethylazanium,iodide
• NSC321589
• NSC-321589
• DTXSID70639260
• 51917-75-0
• (3,5-Di-tert-butyl-2-hydroxyphenyl)-N,N,N-trimethylmethanaminium iodide

• Inchi： 1S/C18H31NO.HI/c1-17(2,3)14-10-13(12-19(7,8)9)16(20)15(11-14)18(4,5)6;/h10-11H,12H2,1-9H3;1H
• InChI Key： SNTRZORAAQJIDV-UHFFFAOYSA-N
• SMILES： [I-].OC1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)C[N+](C)(C)C

Computed Properties

• Exact Mass: 278.24856
• Monoisotopic Mass: 405.15286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 1.19740